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Compound of Interest

Compound Name: 5-Acetyliminodibenzy!

Cat. No.: B081514

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Acetyliminodibenzyl, also known as N-Acetyl-10,11-dihydro-5H-dibenzo[b,flazepine, is a
key organic compound with significant applications in pharmaceutical synthesis. It serves as a
crucial intermediate in the development of various drugs and is recognized as an impurity of
Carbamazepine.[1] This technical guide provides a detailed overview of the chemical properties
of 5-Acetyliminodibenzyl, presenting quantitative data in a structured format, outlining
experimental protocols for its characterization, and visualizing its synthesis and analytical
workflow.

Chemical and Physical Properties

5-Acetyliminodibenzyl presents as a white to yellowish crystalline powder or solid.[1][2][3] Its
core chemical structure and identifying information are summarized in Table 1. A
comprehensive list of its physicochemical properties is detailed in Table 2, offering researchers
essential data for experimental design and drug development applications.

Table 1: Compound Identification
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Identifier Value

1-(10,11-Dihydro-5H-dibenzo[b,flazepin-5-

IUPAC Name
yl)ethanone
5-Acetyliminodibenyl, 5-Acetyl-10,11-dihydro-
Synonyms ) )
5H-dibenzo[b,flazepine[2]
CAS Number 13080-75-6[2]
Molecular Formula C16H1sNO[4][5]
Molecular Weight 237.30 g/mol [4]

INChl=1S/C16H15NO/c1-12(18)17-15-8-4-2-6-
InChl 13(15)10-11-14-7-3-5-9-16(14)17/h2-9H,10-
11H2,1H3[2][5]

SMILES CC(=0O)N1c2ccececc2CCce3cececcl3[5]

Table 2: Physicochemical Properties
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Property Value
Melting Point 95-97 °C[1][2]I3][4]
. _ 446.7 °C at 760 mmHg[2], 364.67 °C at 101325
Boiling Point
Pa[1][3]
Density 1.151 g/cm3[2], 1.53 g/cm?3 at 20°C[1][3]
Flash Point 217.3 °C[2]

3.56E-08 mmHg at 25°C[2], 0.001 Pa at 25°C[1]
Vapor Pressure

[3]
Refractive Index 1.606[2]
pKa (Predicted) -2.14 + 0.20[1][3]
Water Solubility 105.16 mg/L[3]

Soluble in ethanol, chloroform, and acetonitrile.

Solubilit
Y [2] Slightly soluble in DMSO and methanol.[1][3]

Experimental Protocols

The characterization of 5-Acetyliminodibenzyl involves a series of standard analytical
techniques to determine its physical and chemical properties. The following are generalized
protocols based on established methods for organic compound analysis.

Determination of Melting Point

The melting point is a crucial indicator of purity.
o Apparatus: Capillary melting point apparatus.
e Procedure:

o Asmall, dry sample of 5-Acetyliminodibenzyl is finely powdered and packed into a
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.
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o The sample is heated at a steady rate of 1-2 °C per minute.

o The temperature range from the appearance of the first liquid drop to the complete
liquefaction of the sample is recorded as the melting point.[6] For a pure substance, this
range should be narrow.

Determination of Boiling Point

o Apparatus: Simple distillation apparatus.[6]

e Procedure:

o

A sample of 5-Acetyliminodibenzyl is placed in a round-bottom flask.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser.

o The flask is heated, and the temperature is monitored.

o The boiling point is recorded as the temperature at which the vapor and liquid phases are
in equilibrium, indicated by a stable temperature reading on the thermometer as the liquid
condenses.[6]

Determination of Solubility

A qualitative assessment of solubility provides insight into the polarity of the molecule.
o Apparatus: Test tubes, vortex mixer.
e Procedure:

o A small amount (e.g., 10 mg) of 5-Acetyliminodibenzyl is added to a test tube containing
a known volume (e.g., 1 mL) of a solvent.

o The mixture is agitated using a vortex mixer for a set period.

o The solution is visually inspected for the presence of undissolved solid.
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o This process is repeated with a range of solvents of varying polarities, such as water,
ethanol, chloroform, and dimethyl sulfoxide (DMSO).[1][2][3]

Spectroscopic and Chromatographic Analysis

Advanced analytical techniques are employed for structural elucidation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to determine the carbon-hydrogen framework of the molecule.[7]

« Infrared (IR) Spectroscopy: IR spectroscopy helps identify the functional groups present in
the compound, such as the carbonyl group of the acetyl moiety.[7]

e Mass Spectrometry (MS): This technique is used to determine the molecular weight and
fragmentation pattern, confirming the molecular formula.[7]

o High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS): These chromatographic methods are employed to assess the purity
of the compound and quantify any impurities.[8]

Synthesis and Characterization Workflow

The following diagrams illustrate the synthesis of 5-Acetyliminodibenzyl and a general
workflow for its chemical characterization.

Iminodibenzyl

Acylation Reaction
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Synthesis of 5-Acetyliminodibenzyl.
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Workflow for Chemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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